Cas no 1095824-21-7 ((R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate)

• Product Name: (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate
• CAS No: 1095824-21-7
• MF: C₁₈H₁₉F₃N₄O₃
• MW: 396.363674402237
• CID: 842589
• PubChem ID: 136088227
• Update Time: 2025-08-05

(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate
• CarbaMic acid, N-[(1R)-1-[3-[6-(trifluoroMethyl)-1H-benziMidazol-2-yl]-5-isoxazolyl]ethyl]-, 1,1-diMethylethyl ester
• Carbamic acid, N-[(1R)-1-[3-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-5-isoxazolyl]ethyl]-, 1...
• tert-butyl N-[(1R)-1-[(3E)-3-[5-(trifluoromethyl)benzimidazol-2-ylidene]-1,2-oxazol-5-yl]ethyl]carbamate
• SCHEMBL4206142
• DB-336274
• DTXSID00856009
• 1095824-21-7
• tert-Butyl [(1R)-1-{(3E)-3-[5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-2,3-dihydro-1,2-oxazol-5-yl}ethyl]carbamate
• SCHEMBL12590871
• ZRYCWNRBABFPLH-SECBINFHSA-N
• tert-butyl N-[(1R)-1-[3-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-1,2-oxazol-5-yl]ethyl]carbamate
• (R)-tert-butyl 1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethylcarbamate
• (R)-tert-Butyl(1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate

• Inchi： 1S/C18H19F3N4O3/c1-9(22-16(26)27-17(2,3)4)14-8-13(25-28-14)15-23-11-6-5-10(18(19,20)21)7-12(11)24-15/h5-9H,1-4H3,(H,22,26)(H,23,24)/t9-/m1/s1
• InChI Key： WUMTUMNNMDPCQY-SECBINFHSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(C1C=C([C@@H](C)NC(=O)OC(C)(C)C)ON=1)=N2)(F)F

Computed Properties

• Exact Mass: 396.14092497g/mol
• Monoisotopic Mass: 396.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93Ų

Additional information on (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate

Chemical Compound CAS No. 1095824-21-7: (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate

The chemical compound with CAS No. 1095824-21-7, known as (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a tert-butyl carbamate group, an isoxazole ring, and a benzimidazole moiety substituted with a trifluoromethyl group. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its biological activity and physical properties.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents and inhibitors of various enzymes. The presence of the trifluoromethyl group in this compound adds electronic and steric effects that enhance its stability and bioavailability. Moreover, the isoxazole ring is known to contribute to hydrogen bonding capabilities, which are essential for interactions within biological systems.

The synthesis of this compound involves a multi-step process that includes the formation of the benzimidazole core, followed by the introduction of the trifluoromethyl group and subsequent coupling reactions to form the isoxazole and tert-butyl carbamate functionalities. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the yield and enantiomeric excess of this compound.

From an applications perspective, (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate has shown promise in preclinical studies as a potential modulator of protein-protein interactions. Its ability to bind to specific targets with high affinity makes it a valuable tool in drug design. Additionally, its unique structure suggests potential applications in supramolecular chemistry and materials science, where such molecules can serve as building blocks for self-assembling structures.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Its stability under normal conditions ensures safe handling, though precautions should be taken to avoid prolonged exposure to light or high temperatures, which could lead to degradation.

Overall, (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate represents a cutting-edge advancement in organic synthesis, with implications across multiple scientific disciplines. Its intricate structure and versatile functional groups make it a subject of ongoing research interest, particularly in the pursuit of novel therapeutic agents and advanced materials.